1-cyclopropyl-3-[1-(3-fluorobenzyl)-1H-pyrazol-4-yl]thiourea

• Molecular Formula: C14H15FN4S
• Molecular Weight: 290.36 g/mol
• IUPAC Name: 1-cyclopropyl-3-[1-[(3-fluorophenyl)methyl]pyrazol-4-yl]thiourea
• InChI: InChI=1S/C14H15FN4S/c15-11-3-1-2-10(6-11)8-19-9-13(7-16-19)18-14(20)17-12-4-5-12/h1-3,6-7,9,12H,4-5,8H2,(H2,17,18,20)
• InChI Key: CJHBYGBYHRKPCK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=S)NC2=CN(N=C2)CC3=CC(=CC=C3)F

Description

1-cyclopropyl-3-[1-(3-fluorobenzyl)-1H-pyrazol-4-yl]thiourea is a synthetic organic compound characterized by its unique structure, which includes a cyclopropyl group, a fluorobenzyl group, and a pyrazolyl thiourea moiety. This compound is of interest in various fields of scientific research due to its potential biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-cyclopropyl-3-[1-(3-fluorobenzyl)-1H-pyrazol-4-yl]thiourea typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-diketone or an α,β-unsaturated carbonyl compound under acidic or basic conditions.

Introduction of the Fluorobenzyl Group: The fluorobenzyl group is introduced via nucleophilic substitution reactions, where a fluorobenzyl halide reacts with the pyrazole derivative.

Cyclopropyl Group Addition: The cyclopropyl group is often introduced through cyclopropanation reactions, which can involve the reaction of an alkene with a diazo compound in the presence of a metal catalyst.

Formation of the Thiourea Moiety: The final step involves the reaction of the intermediate compound with thiourea under appropriate conditions to form the desired thiourea derivative.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. This can include the use of continuous flow reactors, green chemistry principles, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

1-cyclopropyl-3-[1-(3-fluorobenzyl)-1H-pyrazol-4-yl]thiourea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, potentially converting the thiourea moiety to a thiol or amine.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Halogenated reagents, nucleophiles, and electrophiles under various conditions (e.g., solvent, temperature, catalyst).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce thiols or amines.

Scientific Research Applications

1-cyclopropyl-3-[1-(3-fluorobenzyl)-1H-pyrazol-4-yl]thiourea has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs targeting specific biological pathways.

Industry: Utilized in the development of new materials and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of 1-cyclopropyl-3-[1-(3-fluorobenzyl)-1H-pyrazol-4-yl]thiourea involves its interaction with specific molecular targets and pathways. This can include:

Enzyme Inhibition: The compound may inhibit certain enzymes by binding to their active sites, thereby blocking their activity.

Receptor Binding: It may interact with specific receptors on cell surfaces, modulating signal transduction pathways.

DNA Intercalation: The compound can intercalate into DNA, affecting transcription and replication processes.

Comparison with Similar Compounds

Similar Compounds

• 1-cyclopropyl-3-[1-(2-fluorobenzyl)-1H-pyrazol-4-yl]thiourea
• 1-cyclopropyl-3-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea
• 1-cyclopropyl-3-[1-(3-chlorobenzyl)-1H-pyrazol-4-yl]thiourea

Uniqueness

1-cyclopropyl-3-[1-(3-fluorobenzyl)-1H-pyrazol-4-yl]thiourea is unique due to the specific positioning of the fluorobenzyl group, which can influence its biological activity and chemical reactivity. This positional isomerism can result in different pharmacokinetic and pharmacodynamic properties compared to its analogs.